Cas no 263274-26-6 (6-Heptenoic acid, 7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3-hydroxy-5-oxo-, methyl ester, (6E)-)

• Product Name: 6-Heptenoic acid, 7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3-hydroxy-5-oxo-, methyl ester, (6E)-
• CAS No: 263274-26-6
• MF: C₂₅H₂₆FNO₄
• MW: 423.476650714874
• CID: 5688494
• Update Time: 2023-09-27

6-Heptenoic acid, 7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3-hydroxy-5-oxo-, methyl ester, (6E)- Chemical and Physical Properties

Names and Identifiers

• 6-Heptenoic acid, 7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3-hydroxy-5-oxo-, methyl ester, (6E)-

• MDL： MFCD09753124
• Inchi： 1S/C25H26FNO4/c1-16(2)27-22-7-5-4-6-21(22)25(17-8-10-18(26)11-9-17)23(27)13-12-19(28)14-20(29)15-24(30)31-3/h4-13,16,20,29H,14-15H2,1-3H3/b13-12+
• InChI Key： KYRVMHRSMHMKAP-OUKQBFOZSA-N
• SMILES： C(OC)(=O)CC(O)CC(=O)/C=C/C1=C(C2=CC=C(F)C=C2)C2=C(N1C(C)C)C=CC=C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9